Cas no 2228557-05-7 (4-(1-aminocyclopropyl)methyl-2-nitrophenol)

• Product Name: 4-(1-aminocyclopropyl)methyl-2-nitrophenol
• CAS No: 2228557-05-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6286821
• PubChem ID: 165971899
• Update Time: 2025-11-01

4-(1-aminocyclopropyl)methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)methyl-2-nitrophenol
• EN300-1766879
• 2228557-05-7
• 4-[(1-aminocyclopropyl)methyl]-2-nitrophenol

• Inchi： 1S/C10H12N2O3/c11-10(3-4-10)6-7-1-2-9(13)8(5-7)12(14)15/h1-2,5,13H,3-4,6,11H2
• InChI Key： HSTZFQIIRFDWOP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CC1(CC1)N

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(1-aminocyclopropyl)methyl-2-nitrophenol

Research Brief on 4-(1-aminocyclopropyl)methyl-2-nitrophenol (CAS: 2228557-05-7): Recent Advances and Applications

The compound 4-(1-aminocyclopropyl)methyl-2-nitrophenol (CAS: 2228557-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(1-aminocyclopropyl)methyl-2-nitrophenol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural motif, featuring a cyclopropylamine group and a nitrophenol moiety, has been shown to interact with active sites of enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases implicated in cancer progression.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 4-(1-aminocyclopropyl)methyl-2-nitrophenol. A recent publication in Organic Letters detailed a streamlined, one-pot synthesis approach that reduces the number of purification steps while maintaining high enantiomeric purity. This development is particularly relevant for scaling up production in pharmaceutical settings.

Pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro and in vivo studies indicate that 4-(1-aminocyclopropyl)methyl-2-nitrophenol exhibits selective inhibition of certain inflammatory cytokines, making it a promising candidate for autoimmune disease therapeutics. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in preclinical models, with results suggesting favorable drug-like properties.

Despite these promising findings, challenges remain in the clinical translation of 4-(1-aminocyclopropyl)methyl-2-nitrophenol. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research is exploring structural derivatives to enhance specificity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 4-(1-aminocyclopropyl)methyl-2-nitrophenol represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Continued research into its synthesis, mechanism, and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicine.